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Compound of Interest

Compound Name: Tetramethoxymethane

Cat. No.: B120706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethyl orthocarbonate (TMOC), also known as tetramethoxymethane, is a unique non-

polar, aprotic solvent and reagent with the chemical formula C(OCH₃)₄.[1][2] It is a colorless

liquid with a characteristic aromatic odor.[2] This document provides detailed application notes

on the properties, safety, and primary uses of tetramethyl orthocarbonate, with a specific

protocol for its application in the synthesis of 2-aminobenzoxazoles, a scaffold prevalent in

many therapeutic agents.

Physicochemical Properties
Tetramethyl orthocarbonate possesses a set of distinct physical and chemical properties that

make it suitable for specific applications in organic synthesis. A summary of these properties is

presented in the table below.
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Property Value Reference(s)

Molecular Formula C₅H₁₂O₄ [2][3]

Molecular Weight 136.15 g/mol [1][2]

Appearance Colorless liquid [2]

Density 1.023 g/mL at 25 °C [1][4]

Boiling Point 114 °C [1][4]

Melting Point -5 °C [1][4]

Flash Point 22 °C (closed cup) [1]

Refractive Index n20/D 1.385 [1][4]

Solubility
Soluble in chloroform, ethyl

acetate, and methanol.
[3]

Safety and Handling
Tetramethyl orthocarbonate is a flammable liquid and requires careful handling in a laboratory

setting.[1][5] It is classified as a hazardous substance with the following hazard statements:

H225 (Highly flammable liquid and vapor), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation).[1]

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear suitable chemical-resistant gloves.[1]

Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate

filter for organic vapors.[1]
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Handling: Keep away from heat, sparks, open flames, and other ignition sources.[5] Ground

and bond containers when transferring material to prevent static discharge.[5] Use non-

sparking tools.[5] Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapor or mist.

[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and acids.[6]

Application as a Reagent: Synthesis of 2-
Aminobenzoxazoles
Tetramethyl orthocarbonate is a versatile reagent for the one-pot synthesis of 2-

aminobenzoxazoles.[8] This class of compounds is a common structural motif in a variety of

therapeutic agents.[8] The following protocol is adapted from a published procedure.[8]

Experimental Protocol
Reaction Scheme:

2-Aminophenol

+Amine

Tetramethyl Orthocarbonate

2-Aminobenzoxazole
 CHCl₃, HOAc, 60 °C 

Click to download full resolution via product page

Figure 1. General reaction scheme for the synthesis of 2-aminobenzoxazoles.

Materials:

2-Aminophenol

Amine (e.g., tert-butyl piperazine-1-carboxylate)
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Tetramethyl orthocarbonate

Chloroform (CHCl₃)

Acetic acid (HOAc)

1 N Sodium hydroxide (NaOH) solution

1 N Hydrochloric acid (HCl) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask containing a magnetic stir bar, add 2-aminophenol (1.0 equivalent).

Add the desired amine (2.0 equivalents) and chloroform to the flask.

Add acetic acid (4.0 equivalents) to the mixture.

Finally, add tetramethyl orthocarbonate (2.0 equivalents) to the reaction mixture at room

temperature. A suspension may form.

Equip the flask with a reflux condenser and heat the mixture to 60 °C. The suspension

should become a clear solution upon heating.
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Maintain the reaction at 60 °C for 16 hours, monitoring the progress by an appropriate

method (e.g., TLC or LC-MS).

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with 1 N NaOH

solution, 1 N HCl solution, and brine.

Separate the organic layer and dry it over anhydrous Na₂SO₄.

Filter the drying agent and concentrate the organic layer under reduced pressure using a

rotary evaporator to obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography, to yield the

desired 2-aminobenzoxazole.

Yields: This reaction has been reported to provide modest to excellent yields, depending on the

specific substrates used.[8]

Experimental Workflow
Figure 2. Workflow for the synthesis of 2-aminobenzoxazoles using tetramethyl

orthocarbonate.

Tetramethyl Orthocarbonate as a Solvent
While the most detailed protocols found utilize tetramethyl orthocarbonate as a reagent, its

physical properties suggest its potential as a non-polar, aprotic solvent in certain applications.

[5]

Characteristics as a Solvent:

Non-polar: Its symmetrical tetrahedral structure results in a low dipole moment, classifying it

as a non-polar solvent.

Aprotic: It lacks acidic protons, meaning it cannot act as a hydrogen bond donor. This is

advantageous in reactions involving strong bases or nucleophiles that would otherwise be

deactivated by a protic solvent.
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Moderate Boiling Point: A boiling point of 114 °C allows for reactions to be conducted at

elevated temperatures without the need for high-pressure apparatus, while still being

relatively easy to remove under vacuum.

Stability: It is reported to be stable against peroxide formation, which is a significant

advantage over many ether-based solvents.[2]

Potential Applications as a Solvent:

Given these properties, tetramethyl orthocarbonate could be a suitable solvent for:

Reactions involving non-polar reactants.

Reactions where aprotic conditions are essential.

As a substitute for other non-polar, aprotic solvents where its specific boiling point or stability

is advantageous.

Further research and experimentation are needed to fully explore and validate its efficacy as a

solvent in a broader range of chemical transformations.

Solvent Selection Logic
The choice of a solvent is a critical parameter in the design of a chemical synthesis. The

following diagram illustrates a simplified decision-making process for solvent selection,

indicating where a non-polar aprotic solvent like tetramethyl orthocarbonate might be

considered.
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Start: Define Reaction Requirements

Are reactants soluble in a non-polar solvent?

Does the reaction require aprotic conditions?

Yes

Consider a polar aprotic solvent
(e.g., THF, DMF, Acetonitrile)

No

Is a moderate to high boiling point required?

Yes

Consider a polar protic solvent
(e.g., Water, Ethanol, Methanol)

No

Consider Tetramethyl Orthocarbonate

Yes

Consider other non-polar aprotic solvents
(e.g., Hexane, Toluene)

No

Click to download full resolution via product page

Figure 3. A simplified decision tree for solvent selection in organic synthesis.

Conclusion
Tetramethyl orthocarbonate is a valuable compound for organic synthesis, primarily recognized

for its role as a reagent in the formation of 2-aminobenzoxazoles. Its properties as a non-polar,

aprotic liquid also suggest its potential as a specialized solvent. Researchers and drug

development professionals should consider its unique characteristics for applications requiring

anhydrous and non-polar conditions, while always adhering to strict safety protocols due to its

flammability and irritant nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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